Cas no 531-59-9 (Herniarin)
Herniarin structure
Product Name:Herniarin
CAS No:531-59-9
MF:C10H8O3
MW:176.168723106384
MDL:MFCD00006876
CID:38067
PubChem ID:87559700
Update Time:2025-04-18
Herniarin Chemical and Physical Properties
Names and Identifiers
-
- 7-Methoxy-2H-chromen-2-one
- 7-methoxycoumarin
- AKOS 214-08
- METHYL UMBELLIFERYL ETHER
- AYAPAMIN
- AYAPANIN
- 2H-1-Benzopyran-2-one, 7-methoxy-
- 2H-1-Benzopyran-2-one,7-methoxy
- 7-methoxychromen-2-one
- Herniarin
- HERNIARIN(P) - [Discontinued] PrintBack
- HERNIARIN(RG)
- Herniarine
- Methylumbelliferone
- 7-Methoxy-2H-1-benzopyran-2-one
- Coumarin, 7-methoxy-
- METHOXYCOURMARIN, 7-
- Herniarin (6CI)
- 7-methoxy-coumarin
- 7-(methyloxy)-2H-chromen-2-one
- 7-methoxy-chromen-2-one
- DGK72G008A
- Coumarin, 7-methoxy- (8CI)
- LIIALPBMIOVAHH-UHFF
- A824863
- EN300-399800
- Z53852417
- BSPBio_001706
- BRN 0141728
- 7-methoxy-1-benzopyran-2-one
- 7-METHOXYCOUMARIN (CONSTITUENT OF CHAMOMILE) [DSC]
- Umbelliferone, methyl ether
- SCHEMBL61221
- MEGxp0_000150
- DTXSID5060196
- A829418
- NCGC00095528-02
- M1723
- SY048641
- Spectrum_000392
- 7-METHOXYCOURMARIN
- Herniarin, primary pharmaceutical reference standard
- Spectrum2_000398
- Q3408685
- MLS000574914
- SDCCGMLS-0066524.P001
- NSC404559
- 7-Methoxycoumarin, analytical standard
- 7-Methoxycoumarin, suitable for fluorescence, >=98.0% (TLC)
- DivK1c_006418
- 7-Methoxycoumarin;Methyl umbelliferyl ether
- NSC-404559
- SPECTRUM210874
- 7-Methoxy-2H-chromen-2-one #
- Herniarin,(S)
- 7-Methoxycoumarin, >=98%
- BDBM50303499
- KBio1_001362
- NSC 404559
- BRD-K81209159-001-02-9
- 7-Methoxy-2H-1-benzopyran-2-one, 9CI
- MFCD00006876
- KBio2_006008
- HMS2271N13
- 7-Methoxy Coumarin
- EINECS 208-513-3
- KBio2_000872
- NCGC00095528-03
- NCGC00095528-05
- 531-59-9
- CS-0016775
- NCGC00179069-02
- S5163
- 5-18-01-00387 (Beilstein Handbook Reference)
- MLS000563125
- AS-58718
- CHEBI:5679
- 7-Methyl ether derivative of Umbelliferone
- SMR000156201
- KBioGR_002056
- SpecPlus_000322
- M-3330
- Spectrum3_000263
- HY-N1366
- SR-01000712094-2
- ACon1_002037
- AKOS000277129
- FT-0621446
- NS00022307
- NCGC00095528-01
- METHOXYCOUMARIN, 7-
- 7-METHOXYCOUMARIN (CONSTITUENT OF CHAMOMILE)
- KBioSS_000872
- NCGC00179069-01
- SR-01000712094
- 7-Methoxycoumarin 100 microg/mL in Acetonitrile
- ZB1865
- CCG-38669
- KBio2_003440
- KBio3_001206
- UNII-DGK72G008A
- Spectrum5_000156
- CHEMBL49732
- Umbelliferone methyl ether
- Spectrum4_001558
- AC-34354
- C09268
- SPBio_000615
- A870805
- ConMedNP.2161
- MLSMR
- STK374268
- HY-N1366A
- Herniarin (standard)
- Herniarin;Methyl umbelliferyl ether
- 208-513-3
- FM52331
-
- MDL： MFCD00006876
- Inchi： 1S/C10H8O3/c1-12-8-4-2-7-3-5-10(11)13-9(7)6-8/h2-6H,1H3
- InChI Key： LIIALPBMIOVAHH-UHFFFAOYSA-N
- SMILES： O1C(C=CC2C=CC(=CC1=2)OC)=O
- BRN： 0141728
Computed Properties
- Exact Mass: 176.04700
- Monoisotopic Mass: 176.047344113 g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 234
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Molecular Weight: 176.17
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 1.9
- Topological Polar Surface Area: 35.5
Experimental Properties
- Color/Form: Powder
- Density: 1.1795 (rough estimate)
- Melting Point: 117-121 °C (lit.)
- Boiling Point: 335.3℃ at 760 mmHg
- Flash Point: 138.6 °C
- Refractive Index: 1.4500 (estimate)
- Solubility: DMF: soluble
- Water Partition Coefficient: MISCIBLE
- PSA: 39.44000
- LogP: 1.80160
- Solubility: Soluble in water
Herniarin Security Information
- Prompt：warning
- Signal Word：Warning
- Hazard Statement： H303
- Warning Statement： P312
- Hazardous Material transportation number：NONH for all modes of transport
- WGK Germany：2
- Hazard Category Code： 36/37/38
- Safety Instruction： S22-S24/25
- FLUKA BRAND F CODES：8
- RTECS：DJ3100380
-
Hazardous Material Identification：
- HazardClass：IRRITANT
- TSCA：Yes
- Storage Condition：4°C, protect from light
- Safety Term：S22;S24/25
- Risk Phrases：R36/37/38
Herniarin Customs Data
- HS CODE：2932209090
- Customs Data：
China Customs Code:
2932209090Overview:
2932209090. Other lactones. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to
Summary:
2932209090. other lactones. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
Herniarin Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd. | W515809-SAMPLE |
Herniarin |
531-59-9 | ≥98% | 587.6 | 2021-05-17 | ||
| XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd. | W515809-25G |
Herniarin |
531-59-9 | 25g |
¥972.66 | 2023-11-12 | ||
| XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd. | 42248-10MG |
Herniarin |
531-59-9 | 10mg |
¥2641.14 | 2023-04-25 | ||
| XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd. | PHL89733-50MG |
Herniarin |
531-59-9 | 50mg |
¥3510.8 | 2025-01-16 | ||
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | M859035-100g |
7-Methoxycoumarin |
531-59-9 | ≥98% | 100g |
2,640.00 | 2021-05-17 | |
| TRC | M265345-2.5g |
7-Methoxycoumarin |
531-59-9 | 2.5g |
$ 127.00 | 2023-09-07 | ||
| TRC | M265345-10g |
7-Methoxycoumarin |
531-59-9 | 10g |
$ 173.00 | 2023-09-07 | ||
| TRC | M265345-25g |
7-Methoxycoumarin |
531-59-9 | 25g |
$ 345.00 | 2023-09-07 | ||
| ChemScence | CS-0016775-5g |
Herniarin |
531-59-9 | 99.92% | 5g |
$35.0 | 2022-04-27 | |
| ChemScence | CS-0016775-10g |
Herniarin |
531-59-9 | 99.92% | 10g |
$58.0 | 2022-04-27 |
Herniarin Suppliers
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
Audited Supplier
(CAS:531-59-9)7-Methoxycoumarin
Order Number:CRN0492
Stock Status:in stock
Quantity:5mg/20mg/50mg
Purity:≥98%
Pricing Information Last Updated:Friday, 14 March 2025 10:55
Price ($):
Email:1197063825@qq.com
Amadis Chemical Company Limited
Gold Member
Audited Supplier
(CAS:531-59-9)Herniarin
Order Number:A870805
Stock Status:in Stock
Quantity:25g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 09:25
Price ($):151.0
Email:sales@amadischem.com
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier
(CAS:531-59-9)7-Methoxycoumarin, ≥ 98.0%
Order Number:LE11673
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:05
Price ($):discuss personally
Email:18501500038@163.com
Herniarin Related Literature
-
A. Bistrovi?,N. Stipani?ev,T. Opa?ak-Bernardi,M. Juki?,S. Martinez,Lj. Glava?-Obrovac,S. Rai?-Mali? New J. Chem. 2017 41 7531
-
G. Kalaiarasi,S. Rex Jeya Rajkumar,S. Dharani,J. G. Ma?ecki,R. Prabhakaran RSC Adv. 2018 8 1539
-
Abhilash Sharma,Pranjal Gogoi Org. Biomol. Chem. 2019 17 9014
-
Zhaobing Guan,Manman Ding,Yao Sun,Sisi Yu,Ao Zhang,Shuguang Xia,Xiaosong Hu,Yawei Lin RSC Adv. 2017 7 19707
-
Xiao-Tang Li,Yu-Heng Liu,Xin Liu,Zhan-Hui Zhang RSC Adv. 2015 5 25625
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